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Compound of Interest

6-Ethoxy-2-
Compound Name: )
mercaptobenzothiazole

Cat. No.: B156553

An In-depth Technical Guide to the Physicochemical Properties of 6-Ethoxy-2-
mercaptobenzothiazole

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physicochemical
properties of 6-Ethoxy-2-mercaptobenzothiazole, a versatile heterocyclic compound. It is
utilized as a reagent in the synthesis of pharmacologically active molecules, including N-
terminal kinase inhibitors, and serves as a matrix in matrix-assisted laser desorption mass
spectrometry (MALDI-MS) for the mass determination of biomolecules[1][2][3][4]. This
document details its key physical and chemical characteristics, outlines the experimental
protocols for their determination, and presents relevant spectral data.

Physicochemical Properties

The fundamental physicochemical properties of 6-Ethoxy-2-mercaptobenzothiazole (CAS
Number: 120-53-6) are summarized below. These properties are crucial for its handling,
application in synthesis, and for understanding its behavior in various chemical environments.
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Property Value Source(s)

Molecular Formula CoHsNOS:2 [1112]15]16]

Molecular Weight 211.30 g/mol [2][61[7]
Pale cream to pale brown or

Appearance white to off-white crystalline [511819]
powder/solid.

Melting Point 196.0 - 202.0 °C; commonly LI

elting Poin
J cited as 198-200 °C.

Boiling Point 358.5 + 44.0 °C (Predicted) [3][8]I9]

Solubility Insoluble in water. [11131[81[9]

pKa 9.52 + 0.20 (Predicted) [31[81I9]
6-ethoxy-1,3-benzothiazole-2-

IUPAC Name [1]

thiol

Synthesis Pathway

6-Ethoxy-2-mercaptobenzothiazole can be synthesized via the reaction of 4-ethoxyaniline

with carbon disulfide and sulfur. This reaction is a common method for creating the 2-

mercaptobenzothiazole scaffold.
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4-Ethoxyaniline Carbon Disulfide (CS2) + Sulfur (S)

Reaction in Autoclave
(High Temperature & Pressure)

Purification

6-Ethoxy-2-mercaptobenzothiazole
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Pack 1-2 mm of powdered sample
into a capillary tube

i

Place capillary in
melting point apparatus

i

Heat slowly (1-2 °C/min)
near expected M.P.

:

Observe sample

Record T1: Record T2:
First liquid appears All solid melts

Report Range: T1 - T2
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Testin
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No
Place ~25mg of compound Add 0.75 mL Water No Testin
in a test tube ™| shake vigorously > | 5% NaoH > —Yes Classified as
Weak Acid (Aw)

Classified as
Neutral (N)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Physicochemical properties of 6-Ethoxy-2-
mercaptobenzothiazole]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b156553#physicochemical-properties-of-6-ethoxy-2-
mercaptobenzothiazole]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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